Cas no 2171183-32-5 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid
• CAS No: 2171183-32-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6499074
• PubChem ID: 165549850
• Update Time: 2025-07-21

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid
• EN300-1488201
• 2171183-32-5
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-25(2,3)21(22(28)27-12-15(13-27)23(29)30)26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,26,31)(H,29,30)/t21-/m0/s1
• InChI Key： AJCXHLTZRVDJPE-NRFANRHFSA-N
• SMILES： O=C([C@@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid

Comprehensive Analysis of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid (CAS No. 2171183-32-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid (CAS No. 2171183-32-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected azetidine derivative, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the azetidine ring and Fmoc-protected amino acid moiety, make it a valuable building block in medicinal chemistry and drug discovery.

The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. Researchers and pharmaceutical companies are increasingly focusing on peptide-based therapeutics, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has amplified the demand for high-quality Fmoc-protected amino acids like 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid, which ensures efficient coupling and deprotection steps during synthesis.

One of the most searched topics in this domain is the role of azetidine in drug design. The azetidine ring, a four-membered nitrogen-containing heterocycle, is gaining attention for its ability to improve the metabolic stability and bioavailability of drug candidates. This compound’s incorporation of both azetidine and Fmoc-protected amino acid functionalities makes it a versatile intermediate for developing next-generation peptide therapeutics. Recent studies highlight its potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, areas of high interest in oncology and neurology research.

From a synthetic chemistry perspective, the CAS No. 2171183-32-5 compound is notable for its stereochemical purity. The (2R)-configuration ensures compatibility with natural L-amino acids, a critical factor in peptide backbone construction. This attribute aligns with the growing demand for chiral building blocks in asymmetric synthesis, a hot topic in academic and industrial research. Additionally, the 3,3-dimethylbutanoyl side chain contributes to enhanced lipophilicity, a property often sought in cell-penetrating peptides and prodrug development.

Another trending discussion in the scientific community revolves around green chemistry and sustainable synthesis. The efficient preparation of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid using environmentally benign solvents and catalysts is an active area of investigation. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to optimize its production, reducing waste and energy consumption—a response to the global push for sustainable pharmaceutical manufacturing.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-3-carboxylic acid (CAS No. 2171183-32-5) stands at the intersection of peptide chemistry, drug discovery, and green synthesis. Its multifaceted applications, from SPPS to bioactive molecule design, underscore its importance in modern chemical research. As the demand for precision therapeutics grows, this compound will undoubtedly remain a focal point for innovation in the years to come.